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Compound of Interest

Compound Name: GSK-364735 sodium

Cat. No.: B15567219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-364735 is a potent and selective inhibitor of HIV-1 integrase, a critical enzyme for the

replication of the human immunodeficiency virus (HIV). By blocking the strand transfer step of

viral DNA integration into the host cell genome, GSK-364735 effectively halts the viral life cycle.

The sodium salt of GSK-364735 is often used in research settings for its improved handling

and solubility characteristics. These application notes provide detailed protocols for the

preparation and storage of GSK-364735 sodium solutions to ensure experimental consistency

and accuracy.

Physicochemical Data
A summary of the key quantitative data for GSK-364735 sodium is presented in the table

below.

Property Value

Molecular Formula C₁₉H₁₇FN₃NaO₄

Molecular Weight 393.34 g/mol

Primary Mechanism of Action Inhibition of HIV-1 Integrase Strand Transfer

Recommended Storage (Solid) -20°C
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of GSK-364735
sodium in dimethyl sulfoxide (DMSO).

Materials:

GSK-364735 sodium (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, low-retention pipette tips

Procedure:

Pre-handling: Before opening, bring the vial of GSK-364735 sodium to room temperature to

prevent condensation of moisture onto the compound.

Weighing: Carefully weigh out the desired amount of GSK-364735 sodium using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.93 mg of GSK-364735 sodium.

Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. Using the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may assist in solubilization if

necessary. Visually inspect the solution to ensure there are no undissolved particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions
This protocol details the dilution of the 10 mM stock solution to prepare working solutions for

use in cellular or biochemical assays.

Materials:

10 mM GSK-364735 sodium stock solution in DMSO

Appropriate aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Sterile, low-retention pipette tips and tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM stock solution at room

temperature.

Serial Dilution (Recommended): To minimize precipitation of the compound, it is

recommended to perform serial dilutions in DMSO before the final dilution into the aqueous

buffer or medium.

Final Dilution: Add the desired volume of the diluted DMSO stock to the aqueous buffer or

cell culture medium. It is crucial to add the DMSO solution to the aqueous phase while

mixing to ensure rapid dispersion and prevent precipitation. The final concentration of DMSO

in the assay should be kept to a minimum (typically ≤0.5%) to avoid solvent-induced cellular

toxicity. A vehicle control (containing the same final concentration of DMSO) should always

be included in experiments.

Use Immediately: It is best practice to prepare working solutions fresh for each experiment

and use them immediately.
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Solution Storage and Stability
Proper storage of GSK-364735 sodium solutions is critical to maintain their biological activity

and ensure the reproducibility of experimental results.

Solution Type Solvent
Storage
Temperature

Stability

Stock Solution DMSO -20°C
Recommended for up

to 1 month

-80°C
Recommended for up

to 6 months

Working Solution Aqueous Room Temperature
Prepare fresh and use

immediately

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: These can lead to the degradation of the compound.

Aliquoting the stock solution is essential.

Light Sensitivity: Protect solutions from light by using amber vials or by wrapping clear vials

in foil.

Precipitation: If precipitation is observed in a thawed stock solution, gently warm the solution

and vortex to redissolve. If the precipitate does not dissolve, discard the aliquot.

Visualizations
The following diagrams illustrate the experimental workflow for solution preparation and the

mechanism of action of GSK-364735.

Solid Compound Handling Stock Solution Preparation (10 mM) Storage Working Solution Preparation

Weigh GSK-364735 Sodium Dissolve in DMSOAdd to vial Vortex to Mix Aliquot into Vials Store at -20°C or -80°C Thaw Stock AliquotFor experiment Dilute in Aqueous Buffer Use Immediately in Assay
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Caption: Experimental workflow for GSK-364735 sodium solution preparation.
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Caption: Mechanism of action of GSK-364735 in the HIV replication cycle.

To cite this document: BenchChem. [Application Notes and Protocols for GSK-364735
Sodium Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567219#gsk-364735-sodium-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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